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Compound of Interest

Compound Name: Tinopal

Cat. No.: B13132519

For: Researchers, scientists, and drug development professionals.

Introduction

Tinopal CBS-X is a fluorescent whitening agent belonging to the stilbene derivative class of
compounds.[1] In microbiological and cellular research, it serves as a valuable non-specific
fluorescent stain for the visualization of structures rich in cellulose and chitin, such as fungal
cell walls.[2] Tinopal CBS-X absorbs ultraviolet (UV) light and re-emits it as a brilliant blue light,
typically in the 400-500 nm range, providing high-contrast images in fluorescence microscopy.
[1] Its high solubility in water and strong fluorescence intensity make it a superior alternative to
other fluorescent brighteners like Calcofluor White for certain applications.[2][3]

This document provides a detailed protocol for the preparation of a Tinopal CBS-X stock
solution and a working solution suitable for various microscopy applications.

Materials and Equipment
o Tinopal CBS-X powder (or granules)

» High-purity distilled or deionized water

e Analytical balance

e Weighing paper or boat
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Glass beaker

100 mL volumetric flask

Magnetic stirrer and stir bar

Storage bottle (amber glass or wrapped in aluminum foil to protect from light)
Graduated cylinders

Micropipettes

Optional: Syringe filter (0.22 um or 0.45 um) for clarification

Optional: Water bath or sonicator

Experimental Protocols

This protocol outlines the preparation of 100 mL of a 1% (w/v) stock solution.

Weighing: Accurately weigh 1.0 g of Tinopal CBS-X powder using an analytical balance.

Initial Dissolution: Transfer the powder to a glass beaker containing approximately 80 mL of
distilled water.

Mixing: Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Stir the
solution until the powder is completely dissolved.

o Note: Tinopal CBS-X has high solubility in water.[4] However, gentle heating (up to 40-
50°C) or sonication can be used to expedite dissolution if needed.[5]

Volume Adjustment: Quantitatively transfer the dissolved solution into a 100 mL volumetric
flask. Rinse the beaker with a small amount of distilled water and add the rinsing to the
volumetric flask to ensure a complete transfer.

Final Volume: Carefully add distilled water to the volumetric flask until the bottom of the
meniscus reaches the 100 mL calibration mark.
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» Homogenization: Cap the flask and invert it several times to ensure the solution is thoroughly
mixed.

o (Optional) Filtration: For applications requiring a high degree of purity, filter the solution
through a 0.22 um or 0.45 um syringe filter into the final storage bottle. This will remove any
insoluble particulates.

o Storage: Transfer the final stock solution to a clearly labeled amber glass bottle or a clear
bottle wrapped in aluminum foil to protect it from light.[4] Store at room temperature.

This protocol describes the dilution of the 1% stock solution to a 0.1% working concentration,
which is suitable for most routine staining procedures.[2]

Measure Stock Solution: Using a graduated cylinder or a micropipette, measure 10 mL of the
1% (w/v) Tinopal CBS-X stock solution.

Dilution: Add the 10 mL of stock solution to 90 mL of distilled water in a suitable container.

Mixing: Mix the solution thoroughly.

Storage: The working solution should also be stored in a light-protected container at room
temperature.

Data Presentation

The following table summarizes the key quantitative data for the preparation of Tinopal CBS-X

solutions.
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Parameter

Tinopal CBS-X
Powder

1% (wiv) Stock
Solution

0.1% (wl/v) Working
Solution

Chemical Name

4,4'-Distyryl biphenyl

4,4'-Distyryl biphenyl

4,4'-Distyryl biphenyl

derivative derivative derivative
Concentration 90% active (typical)[6] 10 mg/mL 1 mg/mL
Distilled or Deionized Distilled or Deionized
Solvent N/A

Water

Water

Storage Temperature

Room Temperature

Room Temperature

Room Temperature

Storage Conditions

Dry, dark, tightly

sealed container[4]

Protected from light[4]

Protected from light

Shelf Life

At least 5 years in

original packaging[4]

Stable for several

years[2]

Prepare as needed for

best results

Workflow Visualization

The following diagram illustrates the workflow for preparing the Tinopal CBS-X stock and

working solutions.
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Stock Solution Preparation (1%)

1. Weigh 1.0 g
Tinopal CBS-X Powder

2. Dissolve in 80 mL
Distilled Water

3. Stir until
Dissolved

4. Transfer to 100 mL
Volumetric Flask

5. Adjust Volume
to 100 mL

6. Store in
Light-Protected Bottle

[}
Use for Dilution
1

T
Working Solut}on Preparation (0.1%)

1. Pipette 10 mL
of 1% Stock Solution

l

2. Add to 90 mL
of Distilled Water

;

3. Mix Thoroughly

4. Store in

Light-Protected Bottle

Click to download full resolution via product page

Caption: Workflow for Tinopal stock and working solution preparation.
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Handling and Storage

o Powder: Tinopal CBS-X powder is hygroscopic, meaning it absorbs moisture from the air.[4]
Always store it in a cool, dry place and ensure the container is tightly sealed after use to
prevent moisture absorption.[3][4] The powder must also be protected from light to prevent
photolytic degradation.[4]

e Solutions: Both stock and working solutions should be stored in amber bottles or containers
wrapped in aluminum foil to protect them from light.[4] When stored properly at room
temperature, the 1% stock solution is stable for several years.[2] While the working solution
is also stable, it is good practice to prepare it fresh as needed from the stock solution for
critical applications. The storage time for solutions should not exceed 2 years.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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